Cas no 1373318-84-3 (Boceprevir Metabolite M4-d9)

• Product Name: Boceprevir Metabolite M4-d9
• CAS No: 1373318-84-3
• MF: C₁₉H₃₃N₃O₄
• MW: 367.483025312424
• CID: 4551769
• Update Time: 2025-10-29

Boceprevir Metabolite M4-d9 Chemical and Physical Properties

Names and Identifiers

• Boceprevir Metabolite M4-d9
• (1R,2S,5S)-3-[(2S)-2-[[[[1,1-(DiMethylethyl-d9)]aMino]carbonyl]aMino]-3,3-diMethyl-1-oxobutyl]-6,6-diMethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid
• [2H9]-Boceprevir metabolite 4
• Boceprevir metabolite 4-[d9]

• Inchi： 1S/C19H33N3O4/c1-17(2,3)13(20-16(26)21-18(4,5)6)14(23)22-9-10-11(19(10,7)8)12(22)15(24)25/h10-13H,9H2,1-8H3,(H,24,25)(H2,20,21,26)/t10-,11-,12-,13+/m0/s1
• InChI Key： ODCGBMOBUUHGRG-ZDEQEGDKSA-N
• SMILES： C([C@H]1N(C[C@@H]2C(C)(C)[C@H]12)C(=O)[C@H](C(C)(C)C)NC(=O)NC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(=O)O

Additional information on Boceprevir Metabolite M4-d9

Comprehensive Analysis of Boceprevir Metabolite M4-d9 (CAS No. 1373318-84-3): Applications and Research Insights

In the realm of pharmaceutical research and drug metabolism studies, Boceprevir Metabolite M4-d9 (CAS No. 1373318-84-3) has emerged as a critical reference standard. This deuterated compound, derived from the protease inhibitor Boceprevir, plays a pivotal role in quantitative mass spectrometry and pharmacokinetic analyses. Researchers increasingly focus on its utility in tracing metabolic pathways, addressing trending topics like precision medicine and personalized drug dosing.

The structural uniqueness of Boceprevir Metabolite M4-d9 lies in its nine deuterium atoms, which enhance its detectability in LC-MS/MS systems. This characteristic aligns with current industry demands for high-sensitivity biomarkers and stable isotope-labeled internal standards. Laboratories frequently employ this compound to investigate drug-drug interactions—a hot topic in hepatitis C treatment optimization, given Boceprevir's original application against HCV.

Recent publications highlight the metabolite's significance in ADME (Absorption, Distribution, Metabolism, Excretion) studies, particularly for verifying hepatic clearance mechanisms. With growing interest in deuterated drug design (as evidenced by FDA-approved deuterium-modified drugs), 1373318-84-3 serves as a valuable case study for pharmaceutical chemists exploring isotopic effects on metabolic stability.

From a technical perspective, the synthesis of Boceprevir Metabolite M4-d9 involves sophisticated deuterium incorporation techniques, reflecting advancements in isotopic labeling methodologies. This process ensures >98% isotopic purity, meeting stringent requirements for clinical trial support materials. Analytical data demonstrates exceptional chromatographic resolution (typically >2.0 resolution factor in reverse-phase HPLC), making it ideal for bioanalytical method validation.

The compound's stability profile also addresses common researcher queries about long-term reference standard storage. Accelerated degradation studies confirm that M4-d9 maintains integrity under recommended -20°C storage conditions, with <1% decomposition over 24 months—a crucial factor for laboratories implementing GLP-compliant workflows.

Emerging applications extend to in vitro hepatocyte models, where 1373318-84-3 helps validate microphysiological systems (organ-on-a-chip technology). This intersects with the booming 3D cell culture market, projected to reach $4.3 billion by 2027. Such translational research positions Boceprevir Metabolite M4-d9 at the forefront of next-generation drug development tools.

Regulatory considerations further underscore its importance. The metabolite's well-characterized structure facilitates compliance with ICH M7 guidelines for mutagenic impurity control, while its use in cross-species metabolism comparisons supports FDA animal rule submissions. These aspects resonate with current industry emphasis on reducing preclinical attrition rates.

For procurement specialists, understanding the supply chain for CAS 1373318-84-3 involves recognizing its classification as a high-purity research chemical rather than bulk API. Leading manufacturers typically provide comprehensive coa (certificate of analysis) documentation including residual solvent profiles and NMR/HPLC-MS characterization data—key search terms for quality-conscious buyers.

Ongoing research explores potential secondary applications in metabolomics signature discovery, particularly for liver function biomarkers. This aligns with diagnostic trends toward multi-analyte panels for disease monitoring. The deuterium kinetic isotope effect (DKIE) exhibited by M4-d9 also provides insights into enzyme binding pocket dynamics—a frequent subject in computational chemistry forums.

From an SEO perspective, common search variants like "Boceprevir d9 metabolite synthesis" or "stable isotope HCV metabolites" reflect user interest in both synthetic protocols and therapeutic applications. The compound's relevance to antiviral research continues to grow, particularly in studies comparing protease inhibitor metabolism across patient genotypes—a personalized medicine approach gaining traction post-COVID.